2-Oxazolidinone, 5-(aminomethyl)-3-(4-((3-chlorophenyl)methoxy)phenyl)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
MD 220661 is an inhibitor of semicarbazide-sensitive amine oxidase (SSAO), and a substrate of the enzyme.
Scientific Research Applications
Oxazolidinones as a New Class of Synthetic Antimicrobials
Oxazolidinones, including the compound "2-Oxazolidinone, 5-(aminomethyl)-3-(4-((3-chlorophenyl)methoxy)phenyl)-", represent a novel class of synthetic antimicrobial agents. Their unique mechanism of protein synthesis inhibition primarily displays bacteriostatic activity against significant human pathogens, including methicillin-resistant Staphylococcus aureus, vancomycin-resistant enterococci, and penicillin- and cephalosporin-resistant Streptococcus pneumoniae (Diekema & Jones, 2000). Linezolid, an oxazolidinone selected for clinical development, exhibits near-complete oral bioavailability, favorable pharmacokinetic, and toxicity profiles. It has proven highly active in vivo against infections due to common gram-positive pathogens (Dresser & Rybak, 1998).
Oxazolidinones in Clinical Practice and Antibacterial Research
Oxazolidinones, like linezolid and tedizolid, have become important antimicrobials in treating Gram-positive infections, particularly involving methicillin-resistant Staphylococcus aureus strains. Their pharmacology, including structure-activity relationships, mode of action, pharmacokinetics, and drug–drug interactions, has been extensively reviewed. Although associated with toxicities like myelosuppression and neuropathy, particularly during prolonged treatment periods, their significance in treating extensively drug-resistant tuberculosis and other infections is noteworthy (Douros, Grabowski, & Stahlmann, 2015).
Innovation in Oxazolidinone Derivatives
Efforts to find new oxazolidinone-based antibacterial agents with an improved biological profile have been considerable. Although significant achievements are evident, and a large number of oxazolidinone derivatives are under study, it's still uncertain if these new compounds will soon reach the market (Poce et al., 2008).
Oxazolidinone Hybrids for Anti-MRSA Activity
The threat posed by methicillin-resistant Staphylococcus aureus (MRSA) and the limited therapeutic options against invasive MRSA infections highlight the urgent need for novel anti-MRSA agents. Oxazolidinone-containing hybrids, by interacting with multiple targets or counterbalancing known side effects, have shown potential as effective scaffolds for developing new anti-MRSA agents (Jiang, Liu, & Gao, 2020).
properties
CAS RN |
73423-35-5 |
---|---|
Product Name |
2-Oxazolidinone, 5-(aminomethyl)-3-(4-((3-chlorophenyl)methoxy)phenyl)- |
Molecular Formula |
C17H17ClN2O3 |
Molecular Weight |
332.784 |
IUPAC Name |
5-(aminomethyl)-3-[4-[(3-chlorophenyl)methoxy]phenyl]-1,3-oxazolidin-2-one |
InChI |
InChI=1S/C17H17ClN2O3/c18-13-3-1-2-12(8-13)11-22-15-6-4-14(5-7-15)20-10-16(9-19)23-17(20)21/h1-8,16H,9-11,19H2 |
InChI Key |
MNXGEQXWGHAVJR-UHFFFAOYSA-N |
SMILES |
C1C(OC(=O)N1C2=CC=C(C=C2)OCC3=CC(=CC=C3)Cl)CN |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MD 220661; MD-220661; MD220661 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.